Cas no 509074-26-4 (Valdecoxib Sulfonyl Chloride)

• Product Name: Valdecoxib Sulfonyl Chloride
• CAS No: 509074-26-4
• MF: C₁₆H₁₂ClNO₃S
• MW: 333.789381980896
• MDL: MFCD26385552
• CID: 363788
• Update Time: 2025-04-19

Valdecoxib Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(5-methyl-3-phenyl-4-isoxazolyl)-
• 4-(5-Methyl-3-phenyl-4-isoxazolyl)benzenesulfonyl chloride
• 4-(5-Methyl-3-phenylisoxazol-4-yl)benzene-1-sulfonyl chloride
• 4-(5-methyl-3-phenylisoxazol-4-yl)benzenesulfonyl chloride
• VALDECOXIB IMPURITY F
• Valdecoxib Sulfonyl
• Valdecoxib Sulfonyl Chloride
• 4-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)benzenesulfonyl chloride
• AK162471
• NVKQPOHDVWNXRP-UHFFFAOYSA-N
• BCP20153

• MDL： MFCD26385552
• Inchi： 1S/C16H12ClNO3S/c1-11-15(12-7-9-14(10-8-12)22(17,19)20)16(18-21-11)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： NVKQPOHDVWNXRP-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)C1=C(C)ON=C1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 333.02300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 464
• Topological Polar Surface Area: 68.6

Experimental Properties

• Density: 1.340±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 440.6±45.0°C at 760 mmHg
• Solubility: Insuluble (5.3E-3 g/L) (25 ºC),
• PSA: 68.55000
• LogP: 5.32530

Valdecoxib Sulfonyl Chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides